Diethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate

• IUPAC Name: diethyl 1-methylpyrazole-3,5-dicarboxylate
• InChI: InChI=1S/C10H14N2O4/c1-4-15-9(13)7-6-8(12(3)11-7)10(14)16-5-2/h6H,4-5H2,1-3H3
• InChI Key: WPKJUUKSWNCKPZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN1C)C(=O)OCC
• Molecular Formula: C10H14N2O4
• DSSTOX Substance ID: DTXSID70333711
• Molecular Weight: 226.23 g/mol
• CAS No.: 100852-80-0

Description

Diethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate (DMPZ) is a heterocyclic compound with a unique structure that has been studied extensively in recent years. This compound has been found to have a wide range of applications in scientific research and in laboratory experiments. It has been used to study the effects of various biochemical and physiological processes, and to investigate the mechanism of action and the advantages and limitations of this compound in laboratory experiments.

Scientific Research Applications

Interaction with Dopamine and Amphetamines

Diethyl 1H-pyrazole-3,5-dicarboxylate, in its sodium salt form, demonstrates significant interaction with neurotransmitters such as dopamine and amphetamines. Studies have shown that it forms stable complexes with these compounds, leading to a double helical supramolecular structure, which is of interest in understanding neurotransmitter interactions at the molecular level (Reviriego et al., 2006).

Structural and Spectral Analysis

Diethyl 1H-pyrazole-3,5-dicarboxylate has been the subject of detailed structural and vibrational studies. Using density functional theory, researchers have analyzed its structural properties, vibrational frequencies, and electronic spectra. Such studies contribute to a deeper understanding of the compound’s physical and chemical characteristics, which is crucial for its potential applications in various fields (Sri et al., 2012).

Synthesis of Pyrazolone Derivatives

Diethyl 1H-pyrazole-3,5-dicarboxylate is a key precursor in the synthesis of various pyrazolone derivatives. These compounds have applications in pharmacology and chemical research. The synthesis methods developed provide insights into the chemical reactivity and potential applications of these derivatives (Ito & Oda, 1966).

In Crystal Structure Studies

The compound has also been studied for its crystal structure when combined with primary amines. These studies are significant in the field of crystallography and materials science, helping to understand the formation and properties of different crystal structures (Navarro et al., 2006).

Safety and Hazards

The compound has been classified under the GHS07 hazard class. The hazard statements include H302, H315, H319, H335. The precautionary statements include P261, P280, P305, P338, P351.

Mechanism of Action

Target of Action

• Pyrazole derivatives often interact with enzymes, receptors, or other proteins. For example, some pyrazoles exhibit antileishmanial and antimalarial activities .

Mode of Action

• Molecular docking studies can provide insights into its interaction with potential targets .

Result of Action

• Given its antileishmanial and antimalarial potential, it likely affects parasite growth or survival .